Cas no 848419-01-2 (CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER)

• Product name: CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER
• CAS No: 848419-01-2
• MF: C₁₁H₂₄N₂O₃
• MW: 232.319863319397
• CID: 3407886
• PubChem ID: 59714760

CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER
• Carbamic acid, N-[3-(3-aminopropoxy)propyl]-, 1,1-dimethylethyl ester
• tert-Butyl (3-(3-aminopropoxy)propy l)carbamate
• AT39939
• DB-200694
• tert-butyl N-[3-(3-aminopropoxy)propyl]carbamate
• 848419-01-2
• AKOS028108311
• SCHEMBL4415276
• tert-butyl (3-(3-aminopropoxy)propyl)carbamate
• EN300-7188973
• [3-(3-aminopropoxy)propyl]carbamic acid tert-butyl ester
• tert-Butyl(3-(3-aminopropoxy)propyl)carbamate
• JZMHGKBLFXNFDR-UHFFFAOYSA-N
• YIB41901

• Inchi： InChI=1S/C11H24N2O3/c1-11(2,3)16-10(14)13-7-5-9-15-8-4-6-12/h4-9,12H2,1-3H3,(H,13,14)
• InChI Key： JZMHGKBLFXNFDR-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NCCCOCCCN

Computed Properties

• Exact Mass: 232.17869263g/mol
• Monoisotopic Mass: 232.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER

Latest Research Brief on CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER (CAS: 848419-01-2)

In recent years, the compound CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER (CAS: 848419-01-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate and tert-butyl ester functionalities, has shown promising potential in drug development, particularly as a versatile intermediate in the synthesis of bioactive compounds. The following research brief synthesizes the latest findings and applications associated with this compound, providing a comprehensive overview for professionals in the field.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the role of CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER as a key intermediate in the synthesis of novel protease inhibitors. The research highlighted its utility in facilitating the introduction of amine-functionalized side chains, which are critical for enhancing binding affinity to target enzymes. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives, underscoring the compound's reliability in complex synthetic pathways.

Another groundbreaking application was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was utilized in the development of prodrugs for targeted cancer therapy. The tert-butyl ester group was found to improve the stability and bioavailability of the prodrugs, enabling controlled release of active agents in tumor microenvironments. This research underscores the compound's potential in addressing challenges related to drug delivery and pharmacokinetics, particularly in oncology.

Furthermore, computational studies have shed light on the molecular interactions of CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER with biological targets. Molecular docking simulations revealed favorable binding energies with several disease-associated proteins, suggesting its applicability in rational drug design. These findings, coupled with experimental validation, position this compound as a valuable scaffold for the development of next-generation therapeutics.

In conclusion, the latest research on CARBAMIC ACID, [3-(3-AMINOPROPOXY)PROPYL]-, 1,1-DIMETHYLETHYL ESTER (CAS: 848419-01-2) highlights its multifaceted role in drug discovery and development. Its structural features and synthetic versatility make it a critical intermediate for designing bioactive molecules with improved efficacy and safety profiles. Future studies are expected to explore its applications in additional therapeutic areas, further solidifying its importance in the pharmaceutical industry.